Cas no 93654-98-9 (Benzeneacetic acid, 1-naphthalenyl ester)

Benzeneacetic acid, 1-naphthalenyl ester structure
93654-98-9 structure
Product Name:Benzeneacetic acid, 1-naphthalenyl ester
CAS No:93654-98-9
MF:C18H14O2
MW:262.302565097809
CID:752598
PubChem ID:57200010
Update Time:2025-04-19

Benzeneacetic acid, 1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 1-naphthalenyl ester
    • naphthalen-1-yl 2-phenylacetate
    • 1-naphthyl phenylacetate
    • 1-phenylacetoxynaphthalene
    • phenyl acetic acid naphthalen-1-yl ester
    • SCHEMBL3290432
    • 93654-98-9
    • DTXSID00720534
    • Naphthalen-1-yl phenylacetate
    • Inchi: 1S/C18H14O2/c19-18(13-14-7-2-1-3-8-14)20-17-12-6-10-15-9-4-5-11-16(15)17/h1-12H,13H2
    • InChI Key: LJBVSZRFRJKCIQ-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 262.09900
  • Monoisotopic Mass: 262.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.98790

Benzeneacetic acid, 1-naphthalenyl ester Production Method

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